Cas no 869874-96-4 ([(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate)

• Product Name: [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate
• CAS No: 869874-96-4
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 6603505
• PubChem ID: 16251610
• Update Time: 2025-08-05

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26683908
• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate
• Z19674290
• AKOS033699293
• 869874-96-4
• [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate

• Inchi： 1S/C15H18N2O4/c1-10(2)15(3,9-16)17-13(19)8-21-14(20)11-4-6-12(18)7-5-11/h4-7,10,18H,8H2,1-3H3,(H,17,19)
• InChI Key： TZGVJDYUNOSABJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.4Ų

Additional information on [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate

Introduction to [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate (CAS No. 869874-96-4)

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate, with the CAS number 869874-96-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial settings.

The molecular structure of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate features a unique combination of functional groups that contribute to its distinctive chemical properties. The presence of a cyano group and a carbamoyl moiety attached to a 1,2-dimethylpropyl chain introduces reactivity and potential interactions with biological targets. Additionally, the esterification of the 4-hydroxybenzoate moiety enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in developing novel compounds that can modulate inflammatory pathways and oxidative stress responses. (1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate has been investigated for its potential role in these processes. Studies have shown that this compound can interact with various enzymes and receptors involved in cellular signaling, leading to therapeutic effects. For instance, research indicates that it may inhibit the activity of certain kinases and modulate the expression of genes associated with inflammation.

The synthesis of (1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group and the carbamoyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce larger quantities of the compound for further studies.

One of the most compelling aspects of (1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate is its potential as a lead compound for drug development. Its structural features allow for modifications that can enhance its pharmacological properties. For example, derivatization of the hydroxyl group or the ester moiety can lead to compounds with improved binding affinity or selectivity towards specific biological targets. This flexibility makes it an attractive candidate for medicinal chemists working on next-generation therapeutics.

Recent preclinical studies have demonstrated the therapeutic potential of (1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate in models of inflammation and oxidative stress. These studies have revealed that the compound can reduce markers of inflammation and protect against cellular damage caused by reactive oxygen species. Such findings are particularly promising for developing treatments for chronic diseases where inflammation and oxidative stress play significant roles.

The pharmacokinetic profile of (1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate is another area of interest. Research has shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. However, further studies are needed to fully understand its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties. These insights will be crucial for optimizing dosing regimens and minimizing side effects.

From a regulatory perspective, (1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate must meet stringent guidelines set by pharmaceutical authorities before it can be approved for human use. This involves rigorous testing to ensure safety and efficacy. Collaborative efforts between academic researchers and pharmaceutical companies are essential to navigate these regulatory hurdles efficiently.

The future prospects for (1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate are bright, given its unique structural features and promising biological activities. Ongoing research aims to explore new synthetic routes, optimize its pharmacological properties, and translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.

In conclusion,(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-hydroxybenzoate (CAS No. 869874-96-4) represents a significant advancement in pharmaceutical chemistry with potential applications in treating various inflammatory and oxidative stress-related disorders. Its unique molecular structure offers opportunities for further development into novel therapeutic agents that could improve patient outcomes worldwide.